Cas no 56032-34-9 (4-Chloro-6-ethoxy-2-(methylthio)-5-nitropyrimidine)

• Product Name: 4-Chloro-6-ethoxy-2-(methylthio)-5-nitropyrimidine
• CAS No: 56032-34-9
• MF: C₇H₈ClN₃O₃S
• MW: 249.674718856812
• CID: 4715217
• Update Time: 2023-08-16

4-Chloro-6-ethoxy-2-(methylthio)-5-nitropyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-ethoxy-2-(methylthio)-5-nitropyrimidine
• 4-chloro-6-ethoxy-2-methylsulfanyl-5-nitropyrimidine

• Inchi： 1S/C7H8ClN3O3S/c1-3-14-6-4(11(12)13)5(8)9-7(10-6)15-2/h3H2,1-2H3
• InChI Key： RHTGLXYMSJYAQJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=NC(=N1)SC)OCC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 248.9974900 g/mol
• Monoisotopic Mass: 248.9974900 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 106
• Molecular Weight: 249.68